1,1,1-trifluoro-N-(13-oxo-12,14-dioxa-13λ5-phosphapentacyclo[13.8.0.02,11.03,8.018,23]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaen-13-yl)methanesulfonamide

Specification

• Molecular Formula: C21H13F3NO5PS
• Molecular Weight: 479.4 g/mol
• IUPAC Name: 1,1,1-trifluoro-N-(13-oxo-12,14-dioxa-13λ5-phosphapentacyclo[13.8.0.02,11.03,8.018,23]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaen-13-yl)methanesulfonamide
• Standard InChI: InChI=1S/C21H13F3NO5PS/c22-21(23,24)32(27,28)25-31(26)29-17-11-9-13-5-1-3-7-15(13)19(17)20-16-8-4-2-6-14(16)10-12-18(20)30-31/h1-12H,(H,25,26)
• Standard InChI Key: UAOOSNUNOWQBJS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC3=C2C4=C(C=CC5=CC=CC=C54)OP(=O)(O3)NS(=O)(=O)C(F)(F)F

Introduction

1,1,1-trifluoro-N-(13-oxo-12,14-dioxa-13λ5-phosphapentacyclo[13.8.0.02,11.03,8.018,23]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaen-13-yl)methanesulfonamide is a complex organic compound featuring a unique phosphapentacyclic structure. It belongs to the class of organophosphorus compounds due to the presence of phosphorus in its structure. The compound also contains a sulfonamide functional group and multiple aromatic rings, which contribute to its potential pharmaceutical relevance.

Synthesis and Purification

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Techniques such as chromatography are often employed for purification.

Mechanism of Action

The mechanism of action for this compound is not fully elucidated but may involve interactions with biological targets such as enzymes or receptors. Further research is necessary to determine the precise biological targets and mechanisms involved.

Comparison with Similar Compounds

Similar compounds, such as 1,1,1-trifluoro-N-[13-oxo-10,16-bis[4-(trifluoromethyl)phenyl]-12,14-dioxa-13λ5-phosphapentacyclo[13.8.0.02,11.03,8.018,23]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaen-13-yl]methanesulfonamide, also feature complex structures with potential applications in research and industry. These compounds often require advanced synthesis techniques and detailed analysis to understand their properties and reactivity.

Future Research Directions

Future studies should focus on elucidating the compound's stability under various conditions, its interaction with biological systems, and exploring its potential applications in pharmaceuticals and other fields. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry can be used to confirm its structure and purity.

Given the complexity of this compound and the limited availability of specific data, further research is essential to fully understand its properties and potential uses.